BENGHE Foundational & Exploratory

Check Availability & Pricing

safety and handling of Biotin-C10-NHS Ester

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Biotin-C10-NHS Ester

cat. No.: B15579216

An In-depth Technical Guide on the Safety and Handling of Biotin-C10-NHS Ester

This guide provides comprehensive safety and handling information for Biotin-C10-NHS Ester,
a compound used by researchers, scientists, and drug development professionals. It is an
alkyl/ether-based PROTAC linker utilized in the synthesis of PROTACSs (Proteolysis Targeting
Chimeras)[1][2]. The N-hydroxysuccinimide (NHS) ester enables the biotinylation of proteins
and other molecules containing primary amines[3][4][5].

Safety and Hazard Information

It is crucial to handle Biotin-C10-NHS Ester with care, as it is considered a hazardous material
until fully evaluated[6]. The following information is based on data for similar Biotin-NHS
compounds.

GHS Hazard Classification

According to safety data sheets for Biotin-NHS, the compound is classified as follows:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed[7].

Skin corrosion/irritation (Category 2), H315: Causes skin irritation[7][8].

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation[7][8].

Specific target organ toxicity, single exposure (Category 3), H335: May cause respiratory
irritation[7][8].
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Precautionary Measures and Personal Protective
Equipment (PPE)

When handling this compound, adhere to the following precautionary statements:
e Prevention:

o P261: Avoid breathing dust, fume, gas, mist, vapors, or spray[7][8].

o

P264: Wash hands thoroughly after handling[7].

o

P270: Do not eat, drink, or smoke when using this product[7].

[¢]

P271: Use only outdoors or in a well-ventilated area[7].

[¢]

P280: Wear protective gloves, protective clothing, eye protection, and face protection[7].

« Response:

o P302+P352: IF ON SKIN: Wash with plenty of soap and water[7].

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing[7].

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing[7].

o Storage:

o P403+P233: Store in a well-ventilated place. Keep container tightly closed[7].

o P405: Store locked up[7].

e Disposal:

o P501: Dispose of contents/container in accordance with local regulations[7].

A dedicated safety shower and eye wash station should be accessible[7].
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Handling and Storage

Proper handling and storage are vital to maintain the integrity and reactivity of Biotin-C10-NHS

Ester.

Handling

Moisture Sensitivity: The NHS ester is susceptible to hydrolysis, which inactivates the
compound. Always allow the product to equilibrate to room temperature before opening the
container to prevent condensation[3]. Handle in a way that minimizes exposure to
moisture[3]. It is recommended to work under an inert atmosphere if possible.

Solvent Preparation: Solutions should be prepared immediately before use[3]. Use
anhydrous solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)[3][6][9].
These solvents should be dried over 3A molecular sieves for at least 24 hours before use[3].
Storing the compound in solution is not recommended[3]. Aqueous solutions should not be
stored for more than one day|[6].

Storage

Solid Form: The solid powder should be stored at -20°C for long-term stability[1][2][9][10].
When stored correctly, the product can remain active for several years[2][6][9]. For
transportation, the compound is stable at room temperature for up to three weeks[11].

In Solvent: If a stock solution must be stored, it is recommended to keep it at -80°C for up to
six months or -20°C for one month[2]. A solution in dry DMF can remain active for at least
one month[9].

Physicochemical and Stability Data

The following tables summarize the key quantitative data for Biotin-C10-NHS Ester and

related Biotin-NHS compounds.
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Identifier Value Reference

Product Name Biotin-C10-NHS Ester [2]

CAS Number 887628-40-2 [2]

Molecular Formula C25H40N406S [2]

Molecular Weight 524.67 g/mol [2]

Appearance White to off-white solid [2]

Parameter Condition Value Reference
Storage (Solid) Long-term -20°C [1112]191[1.0]
Stability (Solid) at -20°C 3 years [2]

Storage (In Solvent) at -80°C 6 months [2]
at-20°C 1 month [2][12]

Solubility DMSO ~20 mg/mL [6]

DMF <50 mg/mL 9]

1:1 DMSO:PBS (pH ~0.5 mg/mL 6]

7.2)

Experimental Protocols

This section provides a detailed methodology for a common application: the biotinylation of

proteins (e.g., antibodies) using an NHS-ester biotinylation reagent.

Materials

» Purified protein/antibody in an amine-free buffer (e.g., PBS)[5].

o Biotin-C10-NHS Ester|[2].

e Anhydrous DMSO or DMF[6][9].
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e Quenching Buffer: 1 M Tris-HCI, pH 7.5-8.0[5].

 Dialysis or desalting column for purification[9][13].

Protocol for Protein Biotinylation

» Buffer Preparation: Ensure the protein solution is in a buffer free of primary amines, such as
Tris or glycine, as these will compete with the reaction. Phosphate-Buffered Saline (PBS) at
pH 7.2-9.0 is suitable[5]. Adjust the protein concentration to 1-20 mg/mL[9].

 Biotinylation Reagent Preparation: Immediately before use, dissolve the Biotin-C10-NHS
Ester in anhydrous DMSO or DMF to a concentration of 10-22 mg/mL[5][6][9]. Protect the
solution from light[9].

 Biotinylation Reaction: Add the biotinylation reagent solution to the protein solution. The
molar ratio of biotin reagent to protein will need to be optimized but typically ranges from
10:1 to 50:1. A common starting point is to add a volume of the biotin solution equal to 10%
of the total protein solution volume[9].

¢ Incubation: Incubate the reaction mixture with gentle stirring. Incubation can be performed
for 30-60 minutes at room temperature or for 2 hours at 4°C[5][9].

¢ Quenching: Stop the reaction by adding a quenching buffer that contains primary amines.
Add Tris-HCI to a final concentration of 50-100 mM and incubate for an additional 15-30
minutes at room temperature[5].

 Purification: Remove excess, non-reacted biotin reagent and reaction byproducts by dialysis
against several changes of PBS or by using a desalting column[9][13]. If a precipitate forms,
it should be removed by centrifugation or filtration[9][13].

o Storage: Store the final biotinylated protein at -20°C or as appropriate for the specific
protein[9].

Visualizations
Reaction Pathway: Biotinylation of a Primary Amine
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Caption: Reaction of Biotin-C10-NHS with a protein's primary amine.

Experimental Workflow: Protein Biotinylation
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Caption: Workflow for a typical protein biotinylation experiment.

Logic Diagram: Safety and Handling Precautions
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Caption: Logical flow of safety and handling procedures for Biotin-C10-NHS Ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety and handling of Biotin-C10-NHS Ester].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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